Cas no 1375968-91-4 (N-{2-[ethyl(2-methylphenyl)amino]ethyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide)

• Product Name: N-{2-[ethyl(2-methylphenyl)amino]ethyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• CAS No: 1375968-91-4
• MF: C₁₉H₂₆N₄OS
• MW: 358.500942707062
• CID: 5957741
• PubChem ID: 72121095
• Update Time: 2025-07-09

N-{2-[ethyl(2-methylphenyl)amino]ethyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033221626
• N-[2-(N-ethyl-2-methylanilino)ethyl]-2,4-dimethyl-6-methylsulfanylpyrimidine-5-carboxamide
• N-{2-[ethyl(2-methylphenyl)amino]ethyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• EN300-26595470
• Z1269923868
• 1375968-91-4

• Inchi： 1S/C19H26N4OS/c1-6-23(16-10-8-7-9-13(16)2)12-11-20-18(24)17-14(3)21-15(4)22-19(17)25-5/h7-10H,6,11-12H2,1-5H3,(H,20,24)
• InChI Key： ASNPQRCDYFZIIM-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(C)=NC(C)=N1)C(NCCN(CC)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 358.18273264g/mol
• Monoisotopic Mass: 358.18273264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N-{2-[ethyl(2-methylphenyl)amino]ethyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide

N-{2-[Ethyl(2-Methylphenyl)Amino]Ethyl}-2,4-Dimethyl-6-(Methylsulfanyl)Pyrimidine-5-Carboxamide: A Comprehensive Overview

The compound N-{2-[ethyl(2-methylphenyl)amino]ethyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide (CAS No. 1375968-91-4) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure incorporates several functional groups, including an ethyl group, a methylsulfanyl group, and a carboxamide group, making it a valuable subject for both academic and industrial investigations.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The methylsulfanyl group in this compound is known to enhance the stability and bioavailability of pyrimidine analogs, which are often used as antifungal or antiviral agents. Additionally, the carboxamide functional group contributes to hydrogen bonding capabilities, which can be crucial for molecular interactions in biological systems.

The synthesis of N-{2-[ethyl(2-methylphenyl)amino]ethyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide involves a multi-step process that typically includes nucleophilic substitution reactions and amide bond formations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential commercial applications.

In terms of pharmacological properties, this compound has shown promising results in preclinical studies. Its ability to inhibit specific enzymes and receptors makes it a potential candidate for treating various diseases, including cancer and inflammatory disorders. Furthermore, the presence of the methylsulfanyl group has been linked to reduced toxicity in animal models, suggesting that this compound may have a favorable safety profile.

From an environmental perspective, the degradation pathways of this compound are currently under investigation. Understanding its biodegradability is essential for assessing its impact on ecosystems and ensuring sustainable practices in its production and use. Preliminary findings indicate that the compound undergoes microbial degradation under aerobic conditions, though further research is needed to confirm these results.

The structural complexity of N-{2-[ethyl(2-methylphenyl)amino]ethyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide also makes it an interesting candidate for materials science applications. Its ability to form stable crystalline structures could be exploited in the development of new materials with unique optical or electronic properties.

In conclusion, N-{2-[ethyl(2-methylphenyl)amino]ethyl}-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide (CAS No. 1375968-91-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and functionalities, positioning it as a key molecule in future scientific advancements.